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Compound of Interest

Compound Name: ZK756326 dihydrochloride

Cat. No.: B10773303

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZK756326 is a potent and selective non-peptide agonist for the C-C chemokine receptor 8
(CCR8), a G protein-coupled receptor (GPCR).[1][2][3][4][5][€] It inhibits the binding of the
natural ligand CCL1 (1-309) with an IC50 value of 1.8 uM.[1][2][3][4][5] ZK756326 has been
shown to induce Gai-mediated calcium mobilization and extracellular acidification in cells
expressing CCR8.[7] This compound is a valuable tool for investigating the physiological roles
of CCR8, including its involvement in HIV infection, immune responses, and leukocyte
chemotaxis.[2][7]

Proper preparation of ZK756326 dihydrochloride stock solutions is crucial for obtaining
reliable and reproducible experimental results. These application notes provide detailed
protocols for the preparation, storage, and handling of ZK756326 dihydrochloride solutions
for in vitro research applications.

Quantitative Data Summary

The following tables summarize key quantitative data for ZK756326 dihydrochloride.

Table 1: Chemical Properties of ZK756326 Dihydrochloride
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Property Value

CAS Number 1780259-94-0[1][2][3][8][°]
Molecular Formula C21H30CI2N203[1][3][8][9]
Molecular Weight 429.38 g/mol [1][2][3][8][9]
Purity >98%([1][2][7]

Appearance Crystalline solid[3][7][10]

Table 2: Solubility of ZK756326 Dihydrochloride

Solvent Approximate Solubility
Water Soluble[2]

DMSO Soluble[2][3], 6 mg/mL[11]
PBS (pH 7.2) 10 mg/mL[7][10]

Table 3: Recommended Storage Conditions

Form Storage Temperature Duration
Lyophilized Powder -20°C (desiccated) 36 months[1]
Solution -20°C 3 months[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in an Aqueous Solvent (e.g., PBS, pH 7.2)

This protocol is suitable for creating a stock solution that can be directly diluted into aqueous
buffers or cell culture media.

Materials:
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o ZK756326 dihydrochloride powder

o Sterile phosphate-buffered saline (PBS), pH 7.2
 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance

e \Vortex mixer

o Sterile 0.22 pum syringe filter

 Sterile cryogenic vials

Procedure:

» Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired
amount of ZK756326 dihydrochloride powder. For example, to prepare 1 mL of a 10 mg/mL
stock solution, weigh 10 mg of the compound.

» Dissolution: Aseptically add the calculated volume of sterile PBS (pH 7.2) to the tube
containing the powder.

e Mixing: Tightly cap the tube and vortex the solution until the compound is completely
dissolved. The solution should be clear and free of particulates.

 Sterilization: To ensure sterility, filter the solution through a 0.22 um syringe filter into a new
sterile tube.

 Aliquoting and Storage: Dispense the stock solution into single-use, sterile cryogenic vials to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months.[1]

Protocol 2: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol is ideal for creating a highly concentrated stock that can be stored for longer
periods and diluted for various cell-based assays.
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Materials:

ZK756326 dihydrochloride powder

Anhydrous, cell culture-grade dimethyl sulfoxide (DMSO)

Sterile, light-protected microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sterile cryogenic vials
Procedure:

» Weighing: In a sterile environment, carefully weigh the desired amount of ZK756326
dihydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution
(assuming a molecular weight of 429.38 g/mol ), weigh 4.29 mg of the compound.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the
powder.

e Mixing: Vortex the solution until the compound is fully dissolved. Gentle warming in a 37°C
water bath can be used to aid dissolution if necessary.

 Aliquoting and Storage: Aliquot the DMSO stock solution into single-use, sterile cryogenic
vials. Store the aliquots at -20°C for up to 3 months.[1]

Important Considerations:

e Always use appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling chemical compounds.

o Perform all steps involving sterile reagents and solutions in a laminar flow hood to maintain
sterility.
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e The final concentration of DMSO in cell culture medium should be kept low (typically < 0.1%)
to avoid cytotoxicity. Always include a vehicle control (medium with the same final
concentration of DMSO) in your experiments.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of ZK756326 and the general workflow
for stock solution preparation.
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Caption: ZK756326 activates the CCR8 receptor, leading to downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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